
"discovery and history of 2-Phenylazocane"

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B15273238 Get Quote

2-Phenylazocane: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Phenylazocane is a heterocyclic organic compound featuring an eight-membered azocane

ring substituted with a phenyl group at the 2-position. While a detailed historical account of its

initial discovery is not extensively documented in publicly available literature, its significance

lies in its utility as a synthetic intermediate for the construction of more complex molecular

architectures, particularly in the realm of medicinal chemistry. This technical guide provides a

comprehensive overview of the available information on 2-Phenylazocane, including its

synthesis, physical and spectral properties, and its application in the preparation of

pharmacologically relevant compounds.

Introduction and Historical Context
The history of 2-Phenylazocane is primarily written through its application as a building block

in organic synthesis. While the precise date and context of its first synthesis are not readily

available in the chemical literature, its use in the preparation of functionalized azacycles

highlights its role as a valuable precursor. Azacycles, and particularly those with substitution,

are of significant interest in drug discovery. The incorporation of a phenyl group on the azocane

ring introduces aromaticity and steric bulk, which can be crucial for modulating the

pharmacological activity of a target molecule.
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Physicochemical Properties
Quantitative data for 2-Phenylazocane is summarized in the table below. This information is

critical for its handling, characterization, and use in synthetic protocols.

Property Value Source

Molecular Formula C₁₃H₁₉N Inferred

Molecular Weight 189.30 g/mol Inferred

CAS Number 1379168-02-1 Commercial Supplier

Purity >95% Commercial Supplier

Storage Temperature 2-8°C Commercial Supplier

Synthesis of 2-Phenylazocane
A specific, detailed experimental protocol for the synthesis of 2-Phenylazocane is not explicitly

detailed in the surveyed literature. However, based on general methods for the synthesis of 2-

substituted azocanes, a plausible synthetic route would involve the alkylation or arylation of the

azocane ring. One common approach is the nucleophilic addition of an organometallic phenyl

reagent (e.g., phenyllithium or a phenyl Grignard reagent) to an appropriate azocane-derived

electrophile.

Logical Workflow for a Proposed Synthesis
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Caption: Proposed synthetic workflow for 2-Phenylazocane.

Spectroscopic Characterization (Predicted)
While published spectra for 2-Phenylazocane are not readily available, its expected spectral

characteristics can be predicted based on its structure and data from analogous compounds.
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Technique Expected Features

¹H NMR

- Multiplets in the aromatic region (δ 7.0-7.5

ppm) corresponding to the phenyl protons.- A

multiplet for the proton at the 2-position

(benzylic proton).- A series of broad multiplets in

the aliphatic region (δ 1.0-3.5 ppm) for the

azocane ring protons.

¹³C NMR

- Resonances in the aromatic region (δ 125-145

ppm) for the phenyl carbons.- A resonance for

the carbon at the 2-position (benzylic carbon).-

Several resonances in the aliphatic region for

the carbons of the azocane ring.

IR Spectroscopy

- C-H stretching vibrations for the aromatic and

aliphatic protons.- N-H stretching vibration (if

unsubstituted on nitrogen).- C=C stretching

vibrations for the aromatic ring.

Mass Spectrometry

- A molecular ion peak (M⁺) at m/z = 189.-

Fragmentation pattern likely involving the loss of

the phenyl group or cleavage of the azocane

ring.

Applications in Synthesis
2-Phenylazocane serves as a key intermediate in the synthesis of more complex heterocyclic

systems. The following sections detail its use in the preparation of two such compounds.

Synthesis of 5-Phenyl-5,6,7,8,9,10-
hexahydroimidazo[1,5-a]azocine
2-Phenylazocane is a starting material for the synthesis of a polycyclic imidazole derivative.

This transformation involves an annulation reaction.

A general procedure for this type of reaction involves the in situ generation of a cyclic imine

from 2-phenylazocane, which then undergoes cyclization. For a 0.5 mmol scale reaction, 2-
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phenylazocane (94.7 mg, 0.5 mmol) is reacted with t-butyl phenyl ketone (142 μL, 0.85 mmol),

TosMIC (195.2 mg, 1 mmol), and t-BuNH₂ (110 μL, 1.05 mmol). The product is then purified by

silica gel chromatography.

2-Phenylazocane

Annulation Reaction

t-butyl phenyl ketone,
TosMIC, t-BuNH₂

Silica Gel Chromatography

5-Phenyl-5,6,7,8,9,10-hexahydroimidazo[1,5-a]azocine

Click to download full resolution via product page

Caption: Synthesis of a polycyclic imidazole from 2-Phenylazocane.

Synthesis of Methyl 8-oxo-2-phenylazocane-2-
carboxylate
2-Phenylazocane can also be envisioned as a precursor for the synthesis of lactams, such as

Methyl 8-oxo-2-phenylazocane-2-carboxylate, through a series of functional group

transformations.

A general approach to such a synthesis would involve the formation of an α-iminoester from 2-
phenylazocane, followed by an intramolecular cyclization to form the lactam ring. This

cyclization can often be promoted by microwave irradiation.
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Caption: Conceptual pathway to a lactam from 2-Phenylazocane.

Conclusion
2-Phenylazocane, while not a widely studied molecule in its own right, represents a valuable

synthetic intermediate. Its utility in the construction of complex, polycyclic, and functionalized

nitrogen-containing heterocycles underscores its importance to researchers in medicinal

chemistry and drug development. Further exploration of its synthesis and reactivity could lead

to the discovery of novel molecular scaffolds with interesting biological activities. The

information presented in this guide, compiled from the available literature, provides a

foundational understanding of this compound for future research endeavors.

To cite this document: BenchChem. ["discovery and history of 2-Phenylazocane"].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15273238#discovery-and-history-of-2-
phenylazocane]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15273238?utm_src=pdf-body-img
https://www.benchchem.com/product/b15273238?utm_src=pdf-body
https://www.benchchem.com/product/b15273238?utm_src=pdf-body
https://www.benchchem.com/product/b15273238#discovery-and-history-of-2-phenylazocane
https://www.benchchem.com/product/b15273238#discovery-and-history-of-2-phenylazocane
https://www.benchchem.com/product/b15273238#discovery-and-history-of-2-phenylazocane
https://www.benchchem.com/product/b15273238#discovery-and-history-of-2-phenylazocane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15273238?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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